(1,1-Dimethyl-3H-2-benzofuran-5-yl)methanamine;hydrochloride

• IUPAC Name: (1,1-dimethyl-3H-2-benzofuran-5-yl)methanamine;hydrochloride
• InChI: InChI=1S/C11H15NO.ClH/c1-11(2)10-4-3-8(6-12)5-9(10)7-13-11;/h3-5H,6-7,12H2,1-2H3;1H
• InChI Key: OUQXPXHSRUVQJI-UHFFFAOYSA-N
• Canonical SMILES: CC1(C2=C(CO1)C=C(C=C2)CN)C.Cl
• Molecular Formula: C11H16ClNO
• Molecular Weight: 213.70 g/mol
• CAS RN: 2503203-57-2

Description

Molecular Structure Analysis

The molecular structure of “(1,1-Dimethyl-3H-2-benzofuran-5-yl)methanamine;hydrochloride” consists of a benzofuran ring, which is a heterocyclic compound having a benzene ring fused to a furan ring.

Physical And Chemical Properties Analysis

“this compound” is a powder with a molecular weight of 213.71. It has a CAS Number of 2503203-57-2.

Mechanism of Action

The mechanism of action of (1,1-Dimethyl-3H-2-benzofuran-5-yl)methanamine;hydrochloride is not fully understood, but it is thought to involve the activation of certain genes that are involved in the development and progression of cancer. This compound is known to cause DNA damage, which can lead to mutations in cancer-related genes. This can ultimately result in the development of cancerous tumors.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to induce the formation of mammary tumors in rats, as well as other types of tumors in other animal models. This compound has also been shown to cause DNA damage, which can lead to mutations in cancer-related genes. In addition, this compound has been shown to have an impact on various physiological processes, including immune function and hormone regulation.

Advantages and Limitations for Lab Experiments

One advantage of using (1,1-Dimethyl-3H-2-benzofuran-5-yl)methanamine;hydrochloride in lab experiments is that it has been well-studied and its synthesis method is well-documented. This makes it a useful tool for researchers who are interested in studying the development and progression of cancer. However, there are also some limitations to the use of this compound in lab experiments. For example, it can be difficult to control the dose and timing of this compound exposure, which can make it difficult to draw conclusions about its effects on cancer development.

Future Directions

There are a number of future directions for research on (1,1-Dimethyl-3H-2-benzofuran-5-yl)methanamine;hydrochloride. One area of focus is on developing new cancer therapies that target the genes and pathways that are activated by this compound. Another area of focus is on developing new animal models that can be used to study the effects of this compound on cancer development. Finally, research is needed to better understand the mechanism of action of this compound and its impact on various physiological processes.

Synthesis Methods

(1,1-Dimethyl-3H-2-benzofuran-5-yl)methanamine;hydrochloride is synthesized through a multi-step process that involves the reaction of 2-methyl-1,3-benzodioxole with methylamine and formaldehyde. The resulting intermediate is then converted to this compound through a series of additional reactions. The synthesis method for this compound has been well-documented in the scientific literature.

Scientific Research Applications

(1,1-Dimethyl-3H-2-benzofuran-5-yl)methanamine;hydrochloride has been studied for its potential use in various scientific research applications. One such application is in the field of cancer research. This compound has been shown to induce mammary tumors in rats, making it a useful tool for studying the development and progression of breast cancer. This compound has also been studied for its potential use in the development of new cancer therapies.